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Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B2537117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Benzyltrimethylammonium tribromide (BTMABr₃), a versatile brominating and oxidizing

agent used in organic synthesis. Adherence to these guidelines is crucial for minimizing risks

and ensuring a safe laboratory environment.

Hazard Identification and Classification
Benzyltrimethylammonium tribromide is classified as a hazardous substance. The primary

routes of exposure are inhalation, skin contact, and eye contact. It is crucial to understand its

hazard profile to implement appropriate safety measures.

GHS Classification:[1][2]

Skin Irritation: Category 2[1][2]

Serious Eye Irritation: Category 2[1][2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][2]

Hazard Statements:[1][3]

H315: Causes skin irritation.[1][3]
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H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Signal Word: Warning[1][2][4]

Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of Benzyltrimethylammonium
tribromide is essential for its safe handling and storage.

Property Value Source

Chemical Formula C₁₀H₁₆Br₃N [1][5][6]

Molecular Weight 389.95 g/mol [1][3]

Appearance
Yellow to orange crystalline

powder
[5][7]

Melting Point 99-101 °C [2][3]

Solubility
Soluble in polar solvents like

water and alcohols.
[8]

Stability

Stable under recommended

storage conditions. May be

sensitive to light and moisture.

[5][6]

Toxicological Information
Detailed toxicological studies on Benzyltrimethylammonium tribromide are limited. However,

based on its classification, it is known to be harmful.
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Toxicity Data Value Source

Acute Toxicity (Oral) No data available

Acute Toxicity (Dermal) No data available

Acute Toxicity (Inhalation) No data available

LD50/LC50 Not available [9]

Note: The toxicological properties have not been fully investigated.[6] It should be handled with

the utmost care, assuming high toxicity.

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls, administrative controls, and

personal protective equipment (PPE) should be employed.

Hierarchy of Controls
The following diagram illustrates the hierarchy of controls, from most to least effective, for

managing exposure to Benzyltrimethylammonium tribromide.
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Hierarchy of Controls

Elimination

Substitution

Most
Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Least
Effective

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2537117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection Workflow

Handling Benzyltrimethylammonium
tribromide

Eye and Face Protection:
Chemical safety goggles or face shield

Skin Protection:
Chemical-resistant gloves (e.g., Nitrile)

and lab coat

Respiratory Protection:
Use in a well-ventilated area or

with a NIOSH-approved respirator
for dusts if ventilation is inadequate

Safe Handling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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